Cas no 185674-98-0 (Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester)
![Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester structure](https://ossimg.kuujia.com/scimg/186000/185674-98-0x500.png)
185674-98-0 structure
Product Name:Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester
CAS No:185674-98-0
MF:C16H24N2O3S2
MW:356.503361701965
MDL:MFCD01318867
CID:114603
PubChem ID:3258915
Update Time:2025-04-18
Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester Chemical and Physical Properties
Names and Identifiers
-
- Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester
- Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, ...
- PMC-S-METHYLISOTHIOUREA
- methyl N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-chromen-6-yl)sulfonyl]imidothiocarbamate
- PMC-MIT
- HQHUGFRYEKXPQL-UHFFFAOYSA-N
- 185674-98-0
- methyl N'-[(2,2,5,7,8-pentamethyl-3,4-dihydrochromen-6-yl)sulfonyl]carbamimidothioate
- Pmc-S-methylisothiourea;185674-98-0
- methyl 2,2,5,7,8-pentamethylchroman-6-ylsulfonylcarbamimidothioate
-
- MDL： MFCD01318867
- Inchi： 1S/C16H24N2O3S2/c1-9-10(2)14(23(19,20)18-15(17)22-6)11(3)12-7-8-16(4,5)21-13(9)12/h7-8H2,1-6H3,(H2,17,18)
- InChI Key： HQHUGFRYEKXPQL-UHFFFAOYSA-N
- SMILES： S(C1C(C)=C(C)C2=C(C=1C)CCC(C)(C)O2)(N=C(N)SC)(=O)=O
Computed Properties
- Exact Mass: 356.12300
- Monoisotopic Mass: 356.12283498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.014 g/l) (25 º C),
- PSA: 112.93000
- LogP: 4.86290
Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB478554-1 g |
Pmc-S-methylisothiourea; . |
185674-98-0 | 1g |
€179.50 | 2023-06-15 | ||
| Enamine | EN300-69871-0.1g |
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide |
185674-98-0 | 0.1g |
$36.0 | 2023-02-12 | ||
| Enamine | EN300-69871-0.25g |
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide |
185674-98-0 | 0.25g |
$53.0 | 2023-02-12 | ||
| Enamine | EN300-69871-0.5g |
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide |
185674-98-0 | 0.5g |
$91.0 | 2023-02-12 | ||
| Enamine | EN300-69871-1.0g |
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide |
185674-98-0 | 1.0g |
$142.0 | 2023-02-12 | ||
| Enamine | EN300-69871-2.5g |
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide |
185674-98-0 | 2.5g |
$277.0 | 2023-02-12 | ||
| Enamine | EN300-69871-5.0g |
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide |
185674-98-0 | 5.0g |
$410.0 | 2023-02-12 | ||
| Enamine | EN300-69871-10.0g |
N-[(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonyl](methylsulfanyl)methanimidamide |
185674-98-0 | 10.0g |
$608.0 | 2023-02-12 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286688-1 g |
Pmc-S-methylisothiourea, |
185674-98-0 | 1g |
￥993.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286688A-5 g |
Pmc-S-methylisothiourea, |
185674-98-0 | 5g |
￥4,054.00 | 2023-07-10 |
Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
185674-98-0 (Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester) Related Products
- 112894-47-0(2,3-dihydro-1-benzofuran-5-sulfonamide)
- 200116-81-0(H-D-Arg(Pbf)-OH)
- 200124-22-7(Boc-Arg(Pbf)-OH)
- 169543-81-1(H-Arg(Pmc)-OtBu (free base))
- 112160-33-5(Cyclohexanaminium (2S)-2-{(Benzyloxy)carbonylamino}-5-{1-(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonylcarbamimidamido}pentanoate)
- 187618-60-6(Fmoc-D-Arg(Pbf)-OH)
- 163277-77-8(Ac-arg(pmc)-oh)
- 185674-97-9(Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI))
- 112160-37-9(Nω-(2,2,5,7,8-Pentamethylchroman-6-sulfonyl)-L-arginine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
